Cas no 1176665-06-7 (2-(5-Methylpyridin-2-ylamino)-thiazole-4-carboxylic acid)

• Product Name: 2-(5-Methylpyridin-2-ylamino)-thiazole-4-carboxylic acid
• CAS No: 1176665-06-7
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• CID: 5061853
• Update Time: 2025-10-12

2-(5-Methylpyridin-2-ylamino)-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-((5-Methylpyridin-2-yl)amino)thiazole-4-carboxylic acid
• 2-(5-methylpyridin-2-ylamino)-thiazole-4-carboxylic acid
• D74799
• 2-(5-Methylpyridin-2-ylamino)-thiazole-4-carboxylic acid

• Inchi： 1S/C10H9N3O2S/c1-6-2-3-8(11-4-6)13-10-12-7(5-16-10)9(14)15/h2-5H,1H3,(H,14,15)(H,11,12,13)
• InChI Key： FICMJQIARJYSEI-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1NC1C=CC(C)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 2.3
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(5-Methylpyridin-2-ylamino)-thiazole-4-carboxylic acid

Introduction to 2-(5-Methylpyridin-2-ylamino)-thiazole-4-carboxylic acid (CAS No. 1176665-06-7)

2-(5-Methylpyridin-2-ylamino)-thiazole-4-carboxylic acid, also known by its CAS number 1176665-06-7, is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are heterocyclic compounds with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structure of 2-(5-Methylpyridin-2-ylamino)-thiazole-4-carboxylic acid makes it a valuable candidate for the development of novel therapeutic agents.

The molecular structure of 2-(5-Methylpyridin-2-ylamino)-thiazole-4-carboxylic acid consists of a thiazole ring linked to a pyridine ring through an amino group, with a carboxylic acid moiety attached to the thiazole ring. This arrangement provides the compound with multiple functional groups that can interact with various biological targets, making it a versatile scaffold for drug design and optimization.

Recent studies have highlighted the potential of 2-(5-Methylpyridin-2-ylamino)-thiazole-4-carboxylic acid in several therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits significant antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

In addition to its anticancer properties, 2-(5-Methylpyridin-2-ylamino)-thiazole-4-carboxylic acid has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in activated immune cells. This suggests that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(5-Methylpyridin-2-ylamino)-thiazole-4-carboxylic acid have also been studied to evaluate its suitability for clinical development. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug candidates. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

To enhance the therapeutic potential of 2-(5-Methylpyridin-2-ylamino)-thiazole-4-carboxylic acid, researchers are exploring various structural modifications. For example, substituting different functional groups on the pyridine or thiazole rings can alter the compound's binding affinity to specific targets and modulate its biological activity. These efforts aim to identify more potent and selective derivatives that can be advanced into preclinical and clinical trials.

The safety profile of 2-(5-Methylpyridin-2-ylamino)-thiazole-4-carboxylic acid is another critical aspect being investigated. Toxicity studies in animal models have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, comprehensive safety assessments are ongoing to ensure its long-term safety in humans.

In conclusion, 2-(5-Methylpyridin-2-ylamino)-thiazole-4-carboxylic acid (CAS No. 1176665-06-7) represents a promising lead compound in the development of novel therapeutics for cancer and inflammatory diseases. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and optimization. As more data become available from ongoing studies, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.